Cas no 2680732-82-3 (benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate)

• Product Name: benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate
• CAS No: 2680732-82-3
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5911540
• PubChem ID: 165914432
• Update Time: 2025-05-23

benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7317503
• 2680732-82-3
• benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate

• Inchi： 1S/C13H16FNO2/c1-13(7-11(14)8-13)15-12(16)17-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,16)
• InChI Key： SWXMVYZOHKNJSG-UHFFFAOYSA-N
• SMILES： FC1CC(C)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate

Recent Advances in the Study of Benzyl N-(3-Fluoro-1-methylcyclobutyl)carbamate (CAS: 2680732-82-3)

Benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate (CAS: 2680732-82-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique fluorinated cyclobutyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

The synthesis of benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate has been optimized in recent work, with emphasis on improving yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to enhance the efficiency of the production process. The compound's stability under various physiological conditions has also been investigated, revealing important insights into its potential as a drug candidate. These studies have demonstrated that the fluorinated cyclobutyl moiety contributes significantly to the compound's metabolic stability and bioavailability.

From a pharmacological perspective, benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate has shown notable activity as a potential inhibitor of several clinically relevant enzymes. Recent in vitro studies have demonstrated its ability to selectively target specific serine hydrolases, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. The compound's unique structural features, particularly the fluorine substitution at the 3-position of the cyclobutyl ring, appear to play a crucial role in its binding affinity and selectivity.

In drug development research, this compound has been explored as a potential prodrug moiety. Its ability to mask amine functionalities while maintaining favorable pharmacokinetic properties has made it an attractive candidate for improving drug delivery. Recent preclinical studies have investigated its use in enhancing the bioavailability of various therapeutic agents, with particular focus on CNS-targeted drugs. The results suggest that benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate may offer advantages over traditional carbamate protecting groups in terms of stability and controlled release properties.

The safety profile of benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate has been evaluated in recent toxicological studies. Preliminary data indicate that the compound exhibits favorable toxicity parameters at therapeutic concentrations, though further investigation is needed to fully assess its long-term safety. These findings support the continued exploration of this compound in pharmaceutical applications and suggest its potential for clinical translation in the future.

Looking forward, researchers are focusing on expanding the applications of benzyl N-(3-fluoro-1-methylcyclobutyl)carbamate in medicinal chemistry. Current investigations include its incorporation into more complex drug molecules and exploration of its interactions with various biological targets. The compound's versatility and unique properties position it as a valuable tool in the development of next-generation therapeutics, particularly in areas requiring targeted drug delivery and enhanced metabolic stability.